Cas no 955592-04-8 (2,6-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide)

• Product Name: 2,6-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
• CAS No: 955592-04-8
• MF: C₂₃H₃₀N₂O₃
• MW: 382.495906352997
• CID: 6284552
• PubChem ID: 16837141
• Update Time: 2025-10-25

2,6-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
• 2,6-dimethoxy-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide
• AKOS024634857
• 2,6-dimethoxy-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
• AMS_CNC_ID-117535933
• F2271-0126
• 2,6-dimethoxy-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
• SMSSF-0625620
• 955592-04-8

• Inchi： 1S/C23H30N2O3/c1-4-14-25-15-6-7-18-16-17(10-11-19(18)25)12-13-24-23(26)22-20(27-2)8-5-9-21(22)28-3/h5,8-11,16H,4,6-7,12-15H2,1-3H3,(H,24,26)
• InChI Key： YPZGMTQUFFPKPX-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CC=1OC)OC)NCCC1C=CC2=C(C=1)CCCN2CCC

Computed Properties

• Exact Mass: 382.22564282g/mol
• Monoisotopic Mass: 382.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.8Ų

Additional information on 2,6-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide

Chemical Overview of CAS No 955592-04-8: 2,6-Dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide

The compound CAS No 955592-04-8, also known as 2,6-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a tetrahydroquinoline derivative. The presence of methoxy groups at the 2 and 6 positions of the benzene ring suggests potential for enhanced stability and bioavailability.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The tetrahydroquinoline core is known for its ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. The substitution pattern on the benzamide group further enhances the molecule's versatility, allowing for tailored interactions with specific receptors or enzymes.

The synthesis of 2,6-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on a larger scale.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays. Its ability to modulate key signaling pathways makes it a potential candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions. Ongoing research is focused on understanding its mechanism of action and identifying optimal dosing regimens for therapeutic applications.

The structural features of this compound also make it an interesting candidate for materials science applications. The combination of aromatic rings and nitrogen-containing groups could lead to novel materials with unique electronic properties. Researchers are exploring its potential as a building block for advanced polymers or organic semiconductors.

In conclusion, CAS No 955592-04-8, or 2,6-dimethoxy-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its versatile structure and promising biological activity position it as a key player in future advancements across multiple disciplines.